Cas no 112548-17-1 (ethyl 3-oxoheptadecanoate)

• Product Name: ethyl 3-oxoheptadecanoate
• CAS No: 112548-17-1
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 2609055
• PubChem ID: 10018428
• Update Time: 2025-05-24

ethyl 3-oxoheptadecanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-oxoheptadecanoate
• G63719
• MFCD34601797
• DTXSID60434302
• 112548-17-1
• SCHEMBL6138715
• Heptadecanoic acid, 3-oxo-, ethyl ester

• Inchi： 1S/C19H36O3/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-18(20)17-19(21)22-4-2/h3-17H2,1-2H3
• InChI Key： DXMQDLALLIBVJR-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 312.26644501g/mol
• Monoisotopic Mass: 312.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on ethyl 3-oxoheptadecanoate

Comprehensive Overview of Ethyl 3-oxoheptadecanoate (CAS No. 112548-17-1): Properties, Applications, and Industry Insights

Ethyl 3-oxoheptadecanoate (CAS No. 112548-17-1) is a specialized organic compound belonging to the class of keto esters. With its unique molecular structure, this compound has garnered attention in various industrial and research applications. The ethyl ester functional group combined with a 17-carbon backbone and a keto group at the third position makes it a versatile intermediate in synthetic chemistry. Researchers and manufacturers often seek high-purity ethyl 3-oxoheptadecanoate for its role in fragrance synthesis, pharmaceutical intermediates, and advanced material development.

In recent years, the demand for bio-based chemicals and sustainable intermediates has surged, placing compounds like ethyl 3-oxoheptadecanoate in the spotlight. Its potential as a green chemistry building block aligns with global trends toward reducing carbon footprints. Users frequently search for "ethyl 3-oxoheptadecanoate suppliers", "CAS 112548-17-1 applications", and "synthesis of keto esters", reflecting its commercial and academic relevance. This article delves into its physicochemical properties, synthesis pathways, and emerging uses while addressing common queries.

The physical properties of ethyl 3-oxoheptadecanoate include a characteristic ester-like odor and a liquid state at room temperature. Its molecular formula, C19H36O3, and molecular weight of 312.49 g/mol make it suitable for precise formulations. Analytical techniques such as GC-MS and NMR spectroscopy are typically employed to verify its purity, a critical factor for industries requiring high-grade chemical intermediates. The compound’s solubility profile—soluble in organic solvents like ethanol and acetone but insoluble in water—further defines its utility in organic synthesis.

From an application standpoint, ethyl 3-oxoheptadecanoate serves as a key precursor in the fragrance industry, contributing to the synthesis of musky and floral notes. Perfumers value its stability and ability to blend with other aroma compounds. Additionally, its role in pharmaceutical research includes serving as an intermediate for bioactive molecules, particularly in studies targeting lipid metabolism and enzyme inhibition. These applications are frequently explored in peer-reviewed journals, driving searches for "ethyl 3-oxoheptadecanoate uses in medicine" and "keto ester derivatives in drug development".

The synthesis of ethyl 3-oxoheptadecanoate typically involves Claisen condensation or transesterification reactions, with emphasis on optimizing yield and minimizing byproducts. Recent advancements in catalytic methods have improved the efficiency of its production, a topic of interest for chemists searching for "eco-friendly synthesis of ethyl 3-oxoheptadecanoate". Environmental regulations and the push for solvent-free processes have also influenced its manufacturing protocols, aligning with the broader shift toward sustainable chemical production.

In the context of market trends, the compound’s niche applications in cosmetics and functional materials have spurred collaborations between academic institutions and private enterprises. For instance, its incorporation into biodegradable polymers highlights its potential beyond traditional uses. Searches for "CAS 112548-17-1 price trends" and "bulk keto ester suppliers" underscore its commercial viability. Furthermore, regulatory compliance, such as REACH and FDA guidelines, ensures its safe handling and broad acceptance across regions.

Looking ahead, ethyl 3-oxoheptadecanoate is poised to play a pivotal role in innovative chemical solutions, particularly in sectors prioritizing sustainability. Its adaptability in multi-step syntheses and compatibility with green chemistry principles make it a compound of enduring interest. For researchers and industry professionals, understanding its full spectrum of applications—from flavor enhancers to advanced material science—is essential to leveraging its capabilities effectively.